Cas no 2229006-03-3 ({1-2-(4-bromophenyl)ethylcyclopentyl}methanamine)

• Product Name: {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine
• CAS No: 2229006-03-3
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 5996196
• PubChem ID: 165722352
• Update Time: 2025-08-05

{1-2-(4-bromophenyl)ethylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine
• 2229006-03-3
• EN300-1923009
• {1-[2-(4-bromophenyl)ethyl]cyclopentyl}methanamine

• Inchi： 1S/C14H20BrN/c15-13-5-3-12(4-6-13)7-10-14(11-16)8-1-2-9-14/h3-6H,1-2,7-11,16H2
• InChI Key： GXPDMDBIBCMTNS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1(CN)CCCC1

Computed Properties

• Exact Mass: 281.07791g/mol
• Monoisotopic Mass: 281.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine

Introduction to {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine (CAS No. 2229006-03-3)

{1-2-(4-bromophenyl)ethylcyclopentyl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2229006-03-3, features a unique structural framework that combines a cyclopentyl moiety with an ethyl chain substituted at the 2-position by a 4-bromophenyl group. The presence of the bromine atom at the para position of the phenyl ring introduces a region of high reactivity, making this molecule a valuable intermediate in the synthesis of more complex pharmacological agents.

The structural composition of {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine suggests potential applications in the development of novel therapeutic agents. The cyclopentyl ring is known for its ability to enhance metabolic stability and bioavailability, while the brominated phenyl group can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural motifs present in {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine make it a promising candidate for designing inhibitors of enzymes involved in cancer metabolism and inflammation. For instance, studies have shown that compounds with similar cyclopentane and bromophenyl substituents can interact with specific pockets on target proteins, modulating their activity.

One of the most compelling aspects of this compound is its potential role in drug discovery programs aimed at addressing unmet medical needs. The bromine atom's reactivity allows for facile introduction of diverse functional groups, enabling chemists to tailor the molecule's properties for specific biological activities. This flexibility is particularly valuable in medicinal chemistry, where optimizing a drug's pharmacokinetic profile often requires multiple rounds of structural modification.

The synthesis of {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include the formation of the cyclopentyl ring via cyclization reactions, followed by selective bromination and subsequent alkylation to introduce the ethyl chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the biaryl core efficiently.

Recent advancements in computational chemistry have further enhanced the design and optimization process for compounds like {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine. Molecular modeling studies can predict how this molecule will interact with biological targets, providing insights into its potential therapeutic efficacy. These simulations are complemented by experimental validations, where researchers synthesize analogs to refine their understanding of structure-activity relationships.

The pharmaceutical industry has shown particular interest in developing next-generation therapeutics that leverage innovative chemical scaffolds. {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine exemplifies how combining distinct structural elements can yield compounds with unique properties suitable for addressing complex diseases. Its cyclopentane ring contributes to favorable pharmacokinetic characteristics, while the bromophenyl group offers opportunities for selective modulation of biological pathways.

In conclusion, {1-2-(4-bromophenyl)ethylcyclopentyl}methanamine (CAS No. 2229006-03-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery efforts aimed at developing novel treatments for various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.